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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of deuterated

Tris(hydroxymethyl)aminomethane (TRIS), a critical buffer component in numerous biochemical

and pharmaceutical applications. Understanding the precise molecular weight of its deuterated

isotopologues is essential for accurate solution preparation, particularly in applications such as

NMR spectroscopy, mass spectrometry, and studies involving kinetic isotope effects.

Introduction to TRIS and its Deuteration
TRIS, also known as tromethamine or THAM, is an organic compound with the chemical

formula (HOCH₂)₃CNH₂.[1] It is widely used as a biological buffer due to its pKa of

approximately 8.1 at 25°C, which is suitable for maintaining a stable pH in the physiological

range of 7 to 9.[2]

Deuteration, the substitution of hydrogen atoms with their heavier isotope, deuterium (²H or D),

is a common practice in various scientific fields. In the context of TRIS, deuteration minimizes

proton background signals in ¹H NMR spectroscopy and provides a known mass shift for use

as an internal standard in mass spectrometry. The most common form of deuterated TRIS is

TRIS-d11, where all eleven non-exchangeable hydrogen atoms are replaced with deuterium.
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The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The substitution of hydrogen (atomic weight ≈ 1.008 g/mol ) with deuterium

(atomic weight ≈ 2.014 g/mol ) results in a significant increase in the molecular weight of the

TRIS molecule.

The following table summarizes the molecular weights and chemical formulas for both standard

(protonated) and fully deuterated (d11) TRIS.

Compound Chemical Formula
Molecular Weight (
g/mol )

CAS Number

TRIS (Protonated) NH₂C(CH₂OH)₃[3] 121.14[3][4] 77-86-1[3][5]

TRIS-d11

(Deuterated)

(DOCD₂)₃CND₂[5][6]

[7]

132.20[5][6][7][8][9]

[10][11]

202656-13-1[5][6][7]

[8][9][10]

Experimental Protocols
Accurate preparation of TRIS buffer solutions is paramount for experimental reproducibility. The

following provides a general protocol for preparing a 1 M stock solution of both protonated and

deuterated TRIS.

Materials:

TRIS base (protonated or TRIS-d11)

High-purity water (H₂O) or deuterium oxide (D₂O)

Calibrated pH meter or P-meter

Volumetric flask

Stir plate and stir bar

Hydrochloric acid (HCl) or deuterium chloride (DCl) for pH adjustment

Protocol for 1 M TRIS Buffer (pH 8.0):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.thomassci.com/p/tris-base10
https://www.thomassci.com/p/tris-base10
https://www.hbdsbio.com/tris-base-molecular-weight.html
https://www.thomassci.com/p/tris-base10
https://isotope.com/tris-d11-dlm-1814-group
https://isotope.com/tris-d11-dlm-1814-group
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-1814-5
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-3593-10
https://isotope.com/tris-d11-dlm-1814-group
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-1814-5
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-3593-10
https://www.invivochem.com/product/V62959
https://www.medchemexpress.com/tham-d11-for-molecular-biology.html
https://resolvemass.ca/product/tris-d11-trishydroxymethyl-d3amino-d2-methane/
https://www.deutero.de/nmr-loesungsmittel/tris-d11
https://isotope.com/tris-d11-dlm-1814-group
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-1814-5
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-3593-10
https://www.invivochem.com/product/V62959
https://www.medchemexpress.com/tham-d11-for-molecular-biology.html
https://resolvemass.ca/product/tris-d11-trishydroxymethyl-d3amino-d2-methane/
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the required mass of TRIS base. For a 100 mL solution:

Protonated TRIS: 12.114 g

Deuterated TRIS-d11: 13.220 g

Dissolving: Transfer the TRIS base to a beaker containing approximately 80% of the final

desired volume of the appropriate solvent (H₂O for protonated TRIS, D₂O for deuterated

TRIS). Place the beaker on a stir plate and add a stir bar to facilitate dissolution.

pH Adjustment: Once the TRIS is fully dissolved, begin monitoring the pH (or pD) of the

solution. Slowly add concentrated HCl (or DCl) dropwise while stirring until the desired pH of

8.0 is reached. Note that for deuterated solutions, a pD reading can be approximated from a

standard pH meter by the formula: pD = pH_reading + 0.4.

Final Volume: Transfer the solution to a 100 mL volumetric flask. Rinse the beaker with a

small amount of the solvent and add the rinsing to the volumetric flask. Bring the solution to

the final volume of 100 mL with the solvent.

Sterilization (Optional): If required for the application, the buffer solution can be sterilized by

autoclaving or by filtration through a 0.22 µm filter.

Visualization of TRIS Deuteration
The following diagrams illustrate the chemical structures of protonated and deuterated TRIS,

highlighting the substitution of hydrogen with deuterium.

Caption: Chemical structures of protonated and deuterated TRIS.

Protonated TRIS
(C₄H₁₁NO₃)

MW: 121.14 g/mol

Deuterated TRIS-d11
(C₄D₁₁NO₃)

MW: 132.20 g/mol
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Caption: Isotopic substitution workflow from protonated to deuterated TRIS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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